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Compound of Interest

Compound Name: O-Arachidonoyl glycidol

Cat. No.: B8074962 Get Quote

Essential Safety and Handling Guide for O-
Arachidonoyl Glycidol
This guide provides critical safety, handling, and disposal protocols for O-Arachidonoyl
glycidol, a compound utilized by researchers and drug development professionals. As an

analog of the endocannabinoid 2-arachidonoyl glycerol (2-AG), it acts as an inhibitor of key

enzymes in the endocannabinoid system.[1][2] Adherence to these guidelines is essential to

ensure personnel safety and maintain experimental integrity.

Hazard Identification and Summary
O-Arachidonoyl glycidol itself is a derivative of glycidol, which is recognized as a genotoxic

carcinogen.[3][4] The primary toxicological concern stems from the glycidol moiety.

Furthermore, this product is commonly supplied as a solution in methyl acetate, a highly

flammable liquid.[5] Therefore, handling requires precautions against both chemical toxicity and

fire hazards.

Primary Hazards:

Chemical: The glycidol component is suspected of causing genetic defects and may cause

cancer.[6][7] It is harmful if swallowed or in contact with skin and can cause serious eye

irritation.[5][7]

Physical: The methyl acetate solvent is a highly flammable liquid and vapor.[5]
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Exposure Routes: Primary routes of exposure are inhalation, skin contact, eye contact, and

ingestion.[8]

Physical & Chemical Properties[1][2][6]

Formal Name
5Z,8Z,11Z,14Z-eicosatetraenoic acid,

oxiranylmethyl ester

CAS Number 439146-24-4

Molecular Formula C₂₃H₃₆O₃

Formula Weight 360.5 g/mol

Appearance Typically a solution in methyl acetate

Storage Temperature -20°C

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory to prevent exposure. The following table outlines

the required equipment for handling O-Arachidonoyl glycidol.
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PPE Category Item Specifications & Rationale

Hand Protection Double Nitrile Gloves

Use chemotherapy-grade,

powder-free nitrile gloves. The

outer glove cuff should extend

over the gown sleeve. This

prevents skin absorption, and

the outer glove can be

immediately removed if

contaminated.[9][10]

Body Protection Disposable Gown

A solid-front, back-closing,

long-sleeved gown made of

low-permeability fabric is

required to protect skin and

clothing from contamination. It

must be discarded as

hazardous waste after use.[9]

[10]

Eye & Face Protection Safety Goggles & Face Shield

ANSI Z87.1-compliant safety

goggles are mandatory. A full

face shield should be worn

over goggles when there is a

risk of splashes or aerosol

generation.[8][9]

Respiratory Protection Respirator

In case of brief exposure or

low pollution, a respiratory filter

device should be used. For

intensive or longer exposure,

or when handling outside of a

certified containment system

(e.g., fume hood), a NIOSH-

approved respirator is required

to prevent inhalation.[5][8]

Foot & Hair Protection Shoe & Hair Covers Disposable, non-slip shoe

covers and a hair bonnet

should be worn to prevent
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contamination of personal

items.[9]

Operational and Disposal Plans
Safe handling and disposal are critical for minimizing risk. Always work within a certified

chemical fume hood or other appropriate engineering control.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are

accessible.[8] Gather all necessary equipment and reagents. Don all required PPE as

specified in the table above.

Receiving and Storage: Upon receipt, inspect the container for any damage. Store the

container tightly closed in a well-ventilated, cool, and locked-up area at -20°C.[2][5]

Aliquotting and Preparation of Solutions:

Perform all manipulations within a chemical fume hood to control vapor and aerosol

exposure.

Ground all equipment containing the material to prevent static discharge, as the solvent is

flammable.[8][11]

Avoid direct contact and inhalation. Use appropriate tools to handle vials and prepare

dilutions.

Post-Handling: After handling, immediately remove and dispose of the outer pair of gloves.

Wash hands thoroughly with soap and water.[5][10] Decontaminate the work surface.

Disposal Plan
All waste generated from handling O-Arachidonoyl glycidol must be treated as hazardous

waste.
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Waste Type Container Disposal Method

Solid Waste

Designated, sealed, and

labeled hazardous waste

container (e.g., yellow

chemotherapy waste bin).

High-temperature incineration

by a certified hazardous waste

management company.[9]

Liquid Waste
Labeled, leak-proof hazardous

liquid waste container.

DO NOT pour down the drain.

[9] Dispose of

contents/container in

accordance with local,

regional, national, and

international regulations.[5]

Sharps Waste
Puncture-proof, labeled sharps

container for hazardous waste.

Autoclaving followed by

incineration or as per

institutional protocol for

hazardous sharps.[9]

Mandatory Visualizations
Mechanism of Action
O-Arachidonoyl glycidol is an analog of 2-arachidonoyl glycerol (2-AG) that functions as an

inhibitor of monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH), two key

enzymes responsible for the degradation of endocannabinoids.[1][2]
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Caption: Inhibition of endocannabinoid degradation by O-Arachidonoyl glycidol.

Experimental Workflow
The following diagram outlines the necessary steps for safely incorporating O-Arachidonoyl
glycidol into a laboratory experiment, from receipt to disposal.
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Caption: Safe handling workflow for O-Arachidonoyl glycidol experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8074962?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/10010547/o-arachidonoyl-glycidol
https://www.netascientific.com/biochemical-reagents/caym-10010547-50
https://www.fsc.go.jp/english/evaluationreports/others/annex_glycidol_26-52.pdf
https://pubmed.ncbi.nlm.nih.gov/21351250/
https://pubmed.ncbi.nlm.nih.gov/21351250/
https://cdn.caymanchem.com/cdn/msds/10010547m.pdf
https://www.fishersci.com/store/msds?partNumber=AC120050025&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/SIAL/74595?userType=undefined
https://www.spectrumchemical.com/media/sds/G2016_MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LY2874455.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://cdn.caymanchem.com/cdn/msds/362160m.pdf
https://www.benchchem.com/product/b8074962#personal-protective-equipment-for-handling-o-arachidonoyl-glycidol
https://www.benchchem.com/product/b8074962#personal-protective-equipment-for-handling-o-arachidonoyl-glycidol
https://www.benchchem.com/product/b8074962#personal-protective-equipment-for-handling-o-arachidonoyl-glycidol
https://www.benchchem.com/product/b8074962#personal-protective-equipment-for-handling-o-arachidonoyl-glycidol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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